Cas no 683813-60-7 ((6-Chloropyridin-3-yl)methanesulfonyl chloride)

• Product Name: (6-Chloropyridin-3-yl)methanesulfonyl chloride
• CAS No: 683813-60-7
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD11857857
• CID: 2798900
• PubChem ID: 43455424
• Update Time: 2025-06-12

(6-Chloropyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6-chloropyridin-3-yl)methanesulfonyl chloride
• 3-Pyridinemethanesulfonyl chloride, 6-chloro-
• AB64869
• MFCD11857857
• AKOS009492110
• 683813-60-7
• BS-13674
• (6-chloropyridin-3-yl)methanesulfonylchloride
• SCHEMBL22578680
• CS-0248920
• EN300-41903
• F88349
• (6-Chloropyridin-3-yl)methanesulfonyl chloride

• MDL： MFCD11857857
• Inchi： 1S/C6H5Cl2NO2S/c7-6-2-1-5(3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： PHGINWFLGGHDGG-UHFFFAOYSA-N
• SMILES： ClS(CC1C=NC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 224.9418050g/mol
• Monoisotopic Mass: 224.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-Chloropyridin-3-yl)methanesulfonyl chloride

Introduction to (6-Chloropyridin-3-yl)methanesulfonyl Chloride (CAS No. 683813-60-7)

(6-Chloropyridin-3-yl)methanesulfonyl chloride (CAS No. 683813-60-7) is a versatile and important compound in the field of organic synthesis and medicinal chemistry. This compound, also known as 6-chloropyridin-3-ylmethanesulfonyl chloride, is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds with diverse biological activities.

The molecular formula of (6-chloropyridin-3-yl)methanesulfonyl chloride is C₉H₇ClN₂O₂S, and its molecular weight is 244.7 g/mol. The compound features a chloropyridine ring linked to a methanesulfonyl chloride group, which imparts significant reactivity and functional versatility. The presence of the chlorine atom on the pyridine ring enhances its electrophilic character, making it an excellent reagent for nucleophilic substitution reactions.

In recent years, (6-chloropyridin-3-yl)methanesulfonyl chloride has gained considerable attention due to its applications in the synthesis of targeted protein degradation (TPD) agents. TPD agents, such as proteolysis-targeting chimeras (PROTACs), are designed to degrade specific proteins by recruiting E3 ubiquitin ligases to the target protein, leading to its ubiquitination and subsequent degradation by the proteasome. The sulfonamide functionality of (6-chloropyridin-3-yl)methanesulfonyl chloride makes it an ideal linker for connecting different pharmacophores in PROTAC design.

Moreover, (6-chloropyridin-3-yl)methanesulfonyl chloride has been utilized in the development of kinase inhibitors. Kinases are crucial enzymes involved in various cellular processes, including signal transduction, cell cycle regulation, and apoptosis. Inhibiting specific kinases can be a powerful therapeutic strategy for treating diseases such as cancer and inflammatory disorders. The compound's ability to form stable sulfonamide bonds with amino acid residues in the active site of kinases makes it a valuable scaffold for designing potent and selective inhibitors.

The synthetic accessibility of (6-chloropyridin-3-yl)methanesulfonyl chloride has also been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 6-chloropyridine-3-carbaldehyde with methanesulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via an electrophilic aromatic substitution mechanism, followed by the formation of the sulfonyl chloride group.

In addition to its use in medicinal chemistry, (6-chloropyridin-3-yl)methanesulfonyl chloride has found applications in the synthesis of agrochemicals. For instance, it can be used as a key intermediate in the preparation of herbicides and fungicides with improved efficacy and reduced environmental impact. The compound's reactivity allows for the introduction of various functional groups that can enhance the biological activity and selectivity of these agrochemicals.

The physical properties of (6-chloropyridin-3-yl)methanesulfonyl chloride are also noteworthy. It is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its melting point is around 105°C, making it suitable for various synthetic transformations under mild conditions. The compound's stability under standard laboratory conditions ensures its reliability as a reagent in both academic research and industrial settings.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and selectivity of (6-chloropyridin-3-yl)methanesulfonyl chloride. Quantum mechanical calculations have provided insights into the electronic structure and transition states involved in its reactions with different nucleophiles. These studies have helped optimize synthetic protocols and predict the outcomes of complex chemical transformations involving this compound.

In conclusion, (6-chloropyridin-3-yl)methanesulfonyl chloride (CAS No. 683813-60-7) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and agrochemical development. Its unique chemical structure and reactivity make it an indispensable tool for researchers working on novel compounds with diverse biological activities. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.